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‘ Compound of Interest

Compound Name: Azomethane

Cat. No.: B1219989

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for azomethane (CAS No. 503-28-6), a highly flammable and ree

Chemical and Physical Properties

Azomethane is a colorless to pale yellow gas at standard temperature and pressure.[1] It is crucial to understand its physical properties to prevent ac

Property

Molecular Formula

Molecular Weight

CAS Number

Appearance

Boiling Point

Melting Point

Synonyms

Hazard Identification and Classification

Azomethane is classified as an extremely flammable gas and is supplied as a gas under pressure, which may explode if heated.[2]

GHS Classification:[2]

* Flammable Gases: Category 1 (H220: Extremely flammable gas)

* Gases Under Pressure: Compressed gas (H280: Contains gas under pressure; may explode if heated)

NFPA 704 Diamond: Data for a specific NFPA 704 rating for azomethane is not readily available in the searched sources. A general hazard assessm

graph "Azomethane Hazard Identification" {
layout=neato;
node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [color="#5F6368"];

Azomethane [label="Azomethane\n(CAS: 503-28-6)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Flammable Gas [label="Extremely Flammable Gas\n(GHS Category 1)", fillcolor="#FBBC05", fontcolor="#202124"];
Gas_Under Pressure [label="Gas Under Pressure\n(May Explode if Heated)", fillcolor="#FBBCO5", fontcolor="#202
Health Hazard [label="Health Hazards\n(Data Lacking)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Reactivity Hazard [label="Reactivity Hazards\n(Heat Sensitive)", fillcolor="#34A853", fontcolor="#FFFFFF"];
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Azomethane -- Flammable Gas [label=" H220"];
Azomethane -- Gas Under Pressure [label=" H280"];
Azomethane -- Health Hazard;

Azomethane -- Reactivity Hazard;

}

Caption: Workflow for the safe handling of azomethane.

Emergency Procedures

First-Aid Measures:[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give ari

Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated clothing. Seek medical atf

Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious pe

Fire-Fighting Measures:[2]
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Extremely flammable gas. Vapors may form explosive mixtures with air. Containers may explc

Fire-Fighting Instructions: Leaking gas fire: Do not extinguish, unless the leak can be stopped safely.[2] I

Experimental Protocols

Detailed, replicable experimental protocols for toxicity testing or metabolic pathway analysis of azomethane

Thermal Decomposition Analysis (General Methodology):
The thermal decomposition of azomethane has been studied to understand its kinetics and the formation of meth

Sample Preparation: Pure azomethane is synthesized and purified, often by vacuum distillation.

Reaction Setup: A known quantity of azomethane is introduced into a heated reaction vessel of a specific vol

Decomposition: The compound is allowed to decompose for a set period.
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Product Analysis: The reaction is quenched, and the product mixture is analyzed using techniques such as ga:

Signaling and Metabolic Pathways

Specific signaling or metabolic pathways for azomethane toxicity in biological systems are not well-documente

“dot
digraph "Hypothetical Toxicity Pathway" {
graph [splines=ortho];
node [shape=box, style=filled, fontcolor="#202124"];

Azomethane [label="Azomethane", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Decomposition [label="Thermal/Metabolic\nDecomposition", shape=ellipse, fillcolor="#F1F3F4"];

Methyl Radicals [label="Methyl Radicals (2 CHse*)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Cellular Macromolecules [label="Cellular Macromolecules\n(DNA, Proteins, Lipids)", fillcolor="#FBBC05"];
Oxidative Stress [label="Oxidative Stress", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];
Cell Damage [label="Cell Damage / Cytotoxicity", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Azomethane -> Decomposition;

Decomposition -> Methyl Radicals;

Methyl Radicals -> Cellular Macromolecules [label=" interacts with"];
Cellular Macromolecules -> Oxidative Stress [label=" leads to"];
Oxidative Stress -> Cell Damage;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Azomethane - Wikipedia [en.wikipedia.org]
e 2. echemi.com [echemi.com]
« 3. The molecular component in the thermal decomposition of azomethane - Journal of the Chemical Society, Faraday Transactions 1: Physical Che

» 4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Azomethane
https://www.echemi.com/sds/azomethane-pid_Seven41974.html
https://pubs.rsc.org/en/content/articlelanding/1983/f1/f19837901891
https://www.researchgate.net/publication/371870159_The_Thermal_Decomposition_of_Azomethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 5. pubs.aip.org [pubs.aip.org]

« To cite this document: BenchChem. [Azomethane: A Comprehensive Technical Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]..

Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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